Cas no 26252-16-4 (1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, 1-methyl ester, cis- (9CI))

• Product Name: 1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, 1-methyl ester, cis- (9CI)
• CAS No: 26252-16-4
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 256653
• PubChem ID: 168502
• Update Time: 2025-04-19

1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, 1-methyl ester, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, 1-methyl ester, cis- (9CI)
• (1S,3R)-3-(Methoxycarbonyl)-2,2,3-trimethylcyclopentanecarboxylic acid
• 1,3-cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 1-methyl ester, (1R,3S)-
• Monomethyl camphorate
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 1-methyl ester, cis-
• 26252-16-4
• Methyl sodium camphorate
• Camphoric acid monomethyl ester
• SCHEMBL7104310

• Inchi： 1S/C11H18O4/c1-10(2)7(8(12)13)5-6-11(10,3)9(14)15-4/h7H,5-6H2,1-4H3,(H,12,13)/t7-,11+/m1/s1
• InChI Key： CNHMFZIFLREWPF-HQJQHLMTSA-N
• SMILES： O(C)C([C@]1(C)CC[C@H](C(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.7

Experimental Properties

• Density: 1.096
• Boiling Point: 295.4°C at 760 mmHg
• Flash Point: 106.3°C
• Refractive Index: 1.465
• PSA: 63.6